Cas no 101394-53-0 (1,4-Butanedione, 1,4-bis(3,4,5-trimethoxyphenyl)-)
101394-53-0 structure
Product Name:1,4-Butanedione, 1,4-bis(3,4,5-trimethoxyphenyl)-
CAS No:101394-53-0
MF:C22H26O8
MW:418.437047481537
CID:1131729
PubChem ID:23056690
Update Time:2025-04-20
1,4-Butanedione, 1,4-bis(3,4,5-trimethoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Butanedione, 1,4-bis(3,4,5-trimethoxyphenyl)-
- 1,4-bis(3,4,5-trimethoxyphenyl)butane-1,4-dione
- SCHEMBL9828028
- DTXSID80630102
- 101394-53-0
-
- Inchi: 1S/C22H26O8/c1-25-17-9-13(10-18(26-2)21(17)29-5)15(23)7-8-16(24)14-11-19(27-3)22(30-6)20(12-14)28-4/h9-12H,7-8H2,1-6H3
- InChI Key: WIHPXSZYTZBECI-UHFFFAOYSA-N
- SMILES: O=C(C1C=C(C(=C(C=1)OC)OC)OC)CCC(C1C=C(C(=C(C=1)OC)OC)OC)=O
Computed Properties
- Exact Mass: 418.162768g/mol
- Monoisotopic Mass: 418.162768g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 30
- Rotatable Bond Count: 11
- Complexity: 477
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 418.4g/mol
- XLogP3: 2.7
- Topological Polar Surface Area: 89.5Ų
1,4-Butanedione, 1,4-bis(3,4,5-trimethoxyphenyl)- Related Literature
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
101394-53-0 (1,4-Butanedione, 1,4-bis(3,4,5-trimethoxyphenyl)-) Related Products
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